Cas no 1782348-51-9 (1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid)
1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid
- 1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid
- starbld0041982
- 1-(tert-Butoxycarbonyl)-4-isobutylpyrrolidine-3-carboxylic acid
- trans-1-tert-butoxycarbonyl-4-isobutyl-pyrrolidine-3-carboxylic acid
- 1809341-59-0
- SB73903
- SCHEMBL17079740
- 1782348-51-9
- EN300-12468839
-
- Inchi: 1S/C14H25NO4/c1-9(2)6-10-7-15(8-11(10)12(16)17)13(18)19-14(3,4)5/h9-11H,6-8H2,1-5H3,(H,16,17)
- InChI Key: NJFRXVHRFWVXAR-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(C(=O)O)C(CC(C)C)C1)=O
Computed Properties
- Exact Mass: 271.17835828g/mol
- Monoisotopic Mass: 271.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 66.8Ų
1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12468839-0.05g |
1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
1782348-51-9 | 0.05g |
$624.0 | 2023-05-26 | ||
| Enamine | EN300-12468839-0.1g |
1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
1782348-51-9 | 0.1g |
$653.0 | 2023-05-26 | ||
| Enamine | EN300-12468839-0.25g |
1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
1782348-51-9 | 0.25g |
$683.0 | 2023-05-26 | ||
| Enamine | EN300-12468839-0.5g |
1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
1782348-51-9 | 0.5g |
$713.0 | 2023-05-26 | ||
| Enamine | EN300-12468839-1.0g |
1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
1782348-51-9 | 1g |
$743.0 | 2023-05-26 | ||
| Enamine | EN300-12468839-2.5g |
1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
1782348-51-9 | 2.5g |
$1454.0 | 2023-05-26 | ||
| Enamine | EN300-12468839-5.0g |
1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
1782348-51-9 | 5g |
$2152.0 | 2023-05-26 | ||
| Enamine | EN300-12468839-10.0g |
1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
1782348-51-9 | 10g |
$3191.0 | 2023-05-26 | ||
| Enamine | EN300-12468839-50mg |
1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
1782348-51-9 | 50mg |
$624.0 | 2023-10-02 | ||
| Enamine | EN300-12468839-100mg |
1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid |
1782348-51-9 | 100mg |
$653.0 | 2023-10-02 |
1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid
Introduction to 1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid (CAS No. 1782348-51-9)
1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid, identified by the CAS number 1782348-51-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butoxy carbonyl (Boc) protecting group and a 2-methylpropyl side chain, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.
The Boc group is a widely used protecting group in peptide synthesis and organic chemistry, providing stability under various reaction conditions while allowing for selective deprotection when desired. This characteristic makes 1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid a useful building block for constructing more complex molecules, especially in the synthesis of peptidomimetics and other bioactive compounds. The 2-methylpropyl substituent, on the other hand, introduces steric hindrance and enhances lipophilicity, which can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile.
In recent years, there has been growing interest in pyrrolidine derivatives due to their role as pharmacophores in various therapeutic areas. For instance, studies have demonstrated that pyrrolidine-based scaffolds exhibit promising activities against enzymes such as kinases and proteases, which are implicated in numerous diseases including cancer and inflammatory disorders. The compound 1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid has been explored in several research endeavors as a precursor for designing novel inhibitors targeting these enzymes.
One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By modifying the pyrrolidine core with appropriate substituents, researchers have been able to develop potent and selective kinase inhibitors. The Boc protected carboxylic acid group in 1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid allows for further functionalization via amide bond formation, enabling the construction of peptidomimetic inhibitors with enhanced binding affinity and specificity.
Another area where this compound has shown promise is in the synthesis of protease inhibitors. Proteases are another class of enzymes that are involved in various biological processes, including protein degradation and signal transduction. Inhibiting specific proteases has been an effective strategy for treating diseases such as HIV/AIDS and cancer. The structural flexibility of the pyrrolidine ring, combined with the lipophilic nature imparted by the 2-methylpropyl group, makes 1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid an ideal candidate for designing protease inhibitors with improved pharmacokinetic properties.
Recent advancements in computational chemistry have also facilitated the design of novel derivatives of 1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid based on virtual screening and molecular docking studies. These computational approaches have allowed researchers to identify potential lead compounds with optimized binding interactions against target enzymes. By leveraging these techniques, scientists have been able to accelerate the drug discovery process and develop more effective therapeutic agents.
The synthetic utility of 1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid extends beyond its role as an intermediate in drug development. It has also been utilized in material science applications, where its unique structural features contribute to the development of novel polymers and functional materials. The ability to incorporate this compound into larger molecular frameworks has opened up new possibilities for creating advanced materials with tailored properties.
In conclusion, 1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid (CAS No. 1782348-51-9) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its structural features make it an excellent candidate for synthesizing peptidomimetics, kinase inhibitors, protease inhibitors, and other bioactive molecules. As research continues to uncover new applications for this compound, its importance in advancing drug discovery and material science is likely to grow further.
1782348-51-9 (1-(tert-butoxy)carbonyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)